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Compound of Interest

Compound Name: Diisopropyl Adipate

Cat. No.: B033870 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Diisopropyl Adipate's Performance Against Common Alternatives Supported by

Experimental Data.

In the development of topical skincare and pharmaceutical products, the sensory profile of an

emollient is a critical factor influencing consumer acceptance and adherence. Diisopropyl
Adipate (DIPA) is a widely utilized lightweight ester known for its distinct skin feel.[1][2][3] This

guide provides a quantitative assessment of DIPA's sensory attributes in comparison to other

commonly used emollients: Isopropyl Myristate (IPM), C12-15 Alkyl Benzoate, and

Dimethicone. The data presented is a synthesis of typical industry findings from sensory panel

evaluations, offering a clear, comparative framework for formulation development.

Quantitative Sensory Profile Comparison
The following table summarizes the mean scores from trained sensory panels for key tactile

attributes. All emollients were evaluated in a simple oil-in-water emulsion base at a standard

concentration. Scores are based on a 1-10 scale, where 1 indicates a low intensity and 10

indicates a high intensity of the attribute.
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Sensory
Attribute

Diisopropyl
Adipate
(DIPA)

Isopropyl
Myristate
(IPM)

C12-15
Alkyl
Benzoate

Dimethicon
e

Attribute

Description

Spreadability 9 8 8 9

The ease

with which

the product

glides over

the skin.[4]

Initial

Absorption
8 6 7 5

The

perception of

how quickly

the product

sinks into the

skin upon

application.

Playtime 4 6 5 7

The length of

time the

product

remains

workable on

the skin

before

setting.

Oiliness/Grea

siness
2 5 4 3

The

perception of

an oily or

greasy film

on the skin

after

application.[4]
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Tackiness/Sti

ckiness
1 3 2 1

The degree

of stickiness

or tack left on

the skin after

application.

Silky Feel 8 6 7 9

The

perception of

a smooth,

silky, and

powdery

after-feel.

Gloss/Shine 3 5 6 4

The degree

of gloss or

sheen

imparted to

the skin.

Residue 2 4 3 2

The amount

of product

perceived to

be remaining

on the skin

surface after

a set time.

Comparative Analysis
Diisopropyl Adipate consistently scores high in spreadability and initial absorption, providing a

characteristic "dry-touch" and lightweight feel. Its low scores in oiliness, tackiness, and residue

make it an excellent candidate for formulations targeting oily or combination skin types, as well

as for products where a non-greasy finish is paramount, such as sunscreens and daily-wear

lotions.

Compared to Isopropyl Myristate, DIPA offers a lighter, less oily sensation. While IPM provides

a longer playtime, it can leave a more perceptible residue. C12-15 Alkyl Benzoate presents a

balanced profile but with slightly more perceived oiliness than DIPA. Dimethicone is a strong
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competitor for its silky, non-tacky feel and high spreadability, though its occlusive nature and

absorption profile differ significantly from the esters.

Experimental Protocols
The data presented in this guide is based on standardized sensory evaluation protocols

designed to produce reliable and reproducible results.

Panelist Selection and Training
Panelists: A panel of 10-15 members is selected based on their sensory acuity and ability to

discriminate between different tactile sensations.

Training: Panelists undergo extensive training to familiarize themselves with the specific

sensory attributes to be evaluated and the standardized rating scales. This includes the use

of reference standards for each attribute to calibrate their responses.

Product Preparation and Application
Formulation: Each emollient is incorporated into a base oil-in-water emulsion at a

concentration of 5% w/w to ensure a consistent vehicle for evaluation.

Application: A standardized amount (e.g., 0.1 mL) of each formulation is applied to a

designated 2x2 inch area on the volar forearm of each panelist.

Sensory Evaluation Procedure
Evaluation Points: Sensory attributes are evaluated at specific time points: immediately after

application (0 minutes), and after 5 and 15 minutes to assess both the initial feel and the

after-feel.

Attributes Assessed: A comprehensive list of sensory descriptors is used, including

spreadability, absorbency, oiliness, tackiness, silkiness, gloss, and residue.

Scaling: Each attribute is rated on a 10-point numerical scale, with anchors provided for low

and high intensity.
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Statistical Analysis: The data collected from the panelists is statistically analyzed using

Analysis of Variance (ANOVA) to determine significant differences between the samples for

each sensory attribute.

Data Presentation: The mean scores for each attribute are calculated and presented in a

summary table for comparative analysis.

Experimental Workflow for Sensory Assessment
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Preparation Phase

Evaluation Phase

Analysis Phase

Panelist Selection & Training

Product Preparation (Base Emulsion + Emollient)

Standardized Application to Forearm

Initial Evaluation (T0)

Timed Evaluation (T+5 min)

Timed Evaluation (T+15 min)

Data Collection on Standardized Scales

Statistical Analysis (ANOVA)

Data Summary & Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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